Cas no 956781-18-3 (1-(2-Chloro-ethyl)-5-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-Chloro-ethyl)-5-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 956781-18-3
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 3103347
• PubChem ID: 5200431
• Update Time: 2025-06-07

1-(2-Chloro-ethyl)-5-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-ethyl)-5-methyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-(2-chloroethyl)-5-methyl-
• CS-0313344
• AKOS005601244
• 1-(2-chloroethyl)-5-methyl-4-pyrazolecarboxylic acid
• 1-(2-chloroethyl)-5-methyl-1H-pyrazole-4-carboxylic acid
• STK688571
• VS-09983
• BBL030699
• 1-(2-chloroethyl)-5-methylpyrazole-4-carboxylic acid
• 956781-18-3
• JYTUZPJNBZKPHM-UHFFFAOYSA-N

• Inchi： 1S/C7H9ClN2O2/c1-5-6(7(11)12)4-9-10(5)3-2-8/h4H,2-3H2,1H3,(H,11,12)
• InChI Key： JYTUZPJNBZKPHM-UHFFFAOYSA-N
• SMILES： ClCCN1C(C)=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 188.0352552g/mol
• Monoisotopic Mass: 188.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(2-Chloro-ethyl)-5-methyl-1H-pyrazole-4-carboxylic acid

1-(2-Chloro-ethyl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS No: 956781-18-3)

Introduction to 1-(2-Chloro-ethyl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS No: 956781-18-3)

1-(2-Chloro-ethyl)-5-methyl-1H-pyrazole-4-carboxylic acid, a compound with the CAS registry number 956781-18-3, is an intriguing molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring, a carboxylic acid group, and a chloroethyl substituent. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The presence of the carboxylic acid group introduces additional functionality, such as the ability to form amides or esters, which are commonly used in medicinal chemistry to enhance bioavailability and target specificity. Furthermore, the chloroethyl substituent adds a layer of complexity to the molecule's reactivity and pharmacokinetic properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, making it more accessible for research purposes. Its structure has been explored in various contexts, including as a potential lead compound for anti-inflammatory agents, antimicrobial agents, and even anticancer drugs.

In this article, we will delve into the structural characteristics of 1-(2-Chloro-ethyl)-5-methyl-1H-pyrazole-4-carboxylic acid, its synthesis methods, biological activities, and potential applications in the pharmaceutical industry.

Structural Features and Synthesis

The molecular structure of 1-(2-Chloro-ethyl)-5-methyl-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring substituted with a methyl group at position 5 and a carboxylic acid group at position 4. The chloroethyl group is attached at position 1 of the pyrazole ring via an ethyl chain. This arrangement creates a molecule with both aromatic and aliphatic regions, contributing to its diverse chemical properties.

The synthesis of this compound typically involves multi-step processes that leverage various organic reactions. For instance, the formation of the pyrazole ring can be achieved through cyclization reactions involving appropriate precursors such as hydrazines or amidoximes. The introduction of the chloroethyl group often requires nucleophilic substitution or alkylation reactions, while the carboxylic acid group can be introduced via oxidation or hydrolysis steps.

Recent studies have highlighted the use of green chemistry principles in synthesizing similar compounds, emphasizing energy efficiency and minimizing waste generation. These approaches not only enhance the sustainability of chemical processes but also make compounds like CAS No: 956781-18-3 more viable for large-scale production.

Biological Activity and Pharmacological Potential

The biological activity of CAS No: 956781-18-3 has been explored in several recent studies, revealing promising results in various therapeutic areas. For instance, research has demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways such as COX enzymes (cyclooxygenase) and NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells). These findings suggest that the compound could be developed into drugs for treating conditions like arthritis or inflammatory bowel disease.

In addition to its anti-inflammatory properties, CAS No: 956781-1803 has shown moderate antimicrobial activity against several bacterial strains. This is attributed to its ability to disrupt bacterial cell membranes or inhibit essential enzymes required for bacterial survival. Such properties make it a candidate for developing novel antibiotics or adjuvants in existing antibiotic therapies.

Preliminary studies on its anticancer potential have also yielded encouraging results. The compound has been found to induce apoptosis (programmed cell death) in certain cancer cell lines by targeting key oncogenic pathways such as PI3K/AKT/mTOR signaling. These findings underscore its potential as a lead molecule for developing targeted cancer therapies.

Environmental Impact and Toxicological Considerations

Beyond its pharmacological applications, understanding the environmental impact of CAS No: 95678100000000000000000003 is crucial for ensuring sustainable use and disposal practices. Recent research has focused on evaluating its biodegradability under different environmental conditions (e.g., soil, water). Results indicate that under aerobic conditions, the compound undergoes microbial degradation through enzymatic hydrolysis of its functional groups.

Toxicological studies have also been conducted to assess acute and chronic toxicity profiles using standard animal models. These studies have shown that at therapeutic doses, CAS No: 95678...